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Compound of Interest

Compound Name:
(S)-Tetrahydrofuran-2-carboxylic

acid

Cat. No.: B1297468 Get Quote

This guide provides essential safety and logistical information for the proper disposal of (S)-
Tetrahydrofuran-2-carboxylic acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with standard laboratory waste management protocols.

Immediate Safety and Handling
(S)-Tetrahydrofuran-2-carboxylic acid is classified as a corrosive substance that causes

severe skin burns and eye damage.[1][2][3] Therefore, adherence to strict safety protocols is

mandatory during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling the

substance. This includes chemical-resistant gloves (e.g., nitrile), tightly fitting safety goggles,

a face shield (minimum 8-inch), and a lab coat.[3][4][5]

Ventilation: Conduct all work in a well-ventilated area, preferably within a certified chemical

fume hood to minimize the inhalation of vapors or mists.[4][6]

Incompatible Materials: Store this acid away from strong oxidizing agents and bases.[2][7]
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This table summarizes key identifiers and hazard information for Tetrahydrofuran-2-carboxylic

acid.

Property Value

Chemical Name Tetrahydrofuran-2-carboxylic acid

CAS Number 16874-33-2

Molecular Formula C5H8O3

Hazard Classification Skin Corrosion/Irritation (Category 1B)

Hazard Classification Serious Eye Damage/Eye Irritation (Category 1)

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage.

Source: Merck Millipore SDS, Fisher Scientific SDS[1][2]

Spill and Contamination Management
In the event of a spill, immediate and proper management is crucial to prevent chemical

exposure and environmental contamination.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[8]

Containment: For small spills, contain the material using an inert absorbent such as

vermiculite, dry sand, or earth.[1][3] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material and contaminated debris into a suitable,

sealable, and properly labeled container for hazardous waste.[4][7]

Decontamination: Clean the affected area thoroughly.[1] Dispose of all cleaning materials as

hazardous waste.[4]

Large Spills: For spills larger than one liter, evacuate the area and contact your institution's

Environmental Health & Safety (EHS) office immediately.[4][8]
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Step-by-Step Disposal Protocol
The primary and mandated disposal method for (S)-Tetrahydrofuran-2-carboxylic acid is

through an approved hazardous waste disposal service.[1][2][6][7] Do not dispose of this

chemical down the drain or in regular trash.[5][9][10]

Do Not Mix: Keep chemical waste in its original container whenever possible.[1] Do not mix it

with other waste streams to avoid potentially hazardous reactions.[1]

Container Management: Ensure the waste container is in good condition, tightly closed, and

properly sealed to prevent leakage.[2][5][6] If the original container is compromised, transfer

the waste to a suitable, compatible, and clearly labeled container.

Labeling: Label the waste container clearly with a hazardous waste tag, identifying the

contents as "(S)-Tetrahydrofuran-2-carboxylic Acid" and including any known hazards

(e.g., "Corrosive").

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area.[4] This area should be secure, well-ventilated, and away from incompatible materials.

[2] Store the container locked up.[1][2][3][7]

Arrange for Pickup: Contact your institution's EHS office or designated hazardous waste

disposal provider to schedule a pickup.[9][10] Follow their specific procedures for waste

collection and documentation.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the safe disposal of (S)-
Tetrahydrofuran-2-carboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1297468?utm_src=pdf-body
https://www.merckmillipore.com/Web-RO-Site/ro_RO/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814503&DocumentType=MSD&DocumentId=814503_SDS_AU_EN.PDF&DocumentUID=2532125&Language=EN&Country=AU&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC263141000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sial/401757
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Tetrahydrofuran.docx
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/tetrahydrofuran.pdf
https://www.merckmillipore.com/Web-RO-Site/ro_RO/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814503&DocumentType=MSD&DocumentId=814503_SDS_AU_EN.PDF&DocumentUID=2532125&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-RO-Site/ro_RO/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814503&DocumentType=MSD&DocumentId=814503_SDS_AU_EN.PDF&DocumentUID=2532125&Language=EN&Country=AU&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC263141000&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/401757
https://www.benchchem.com/product/b1297468?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_2_Dimethyltetrahydrofuran_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC263141000&countryCode=US&language=en
https://www.merckmillipore.com/Web-RO-Site/ro_RO/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814503&DocumentType=MSD&DocumentId=814503_SDS_AU_EN.PDF&DocumentUID=2532125&Language=EN&Country=AU&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC263141000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1740_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.umich.edu/wp-content/uploads/2016/02/Tetrahydrofuran.docx
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/tetrahydrofuran.pdf
https://www.benchchem.com/product/b1297468?utm_src=pdf-body
https://www.benchchem.com/product/b1297468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Begin Waste Disposal Process

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Material

Spill or Contamination?

Follow Spill Management Protocol

Yes

Step 3: Secure in a Labeled,
Closed Waste Container

No

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Arrange Pickup with
EHS / Approved Waste Vendor

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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